Cas no 1485421-81-5 (2-{1-(pyridin-3-yl)ethylamino}propane-1,3-diol)

2-{1-(Pyridin-3-yl)ethylamino}propane-1,3-diol is a chiral amino alcohol derivative featuring a pyridine moiety, which imparts unique coordination and solubility properties. Its bifunctional structure, combining both amino and hydroxyl groups, makes it a versatile intermediate in asymmetric synthesis, particularly for chiral ligand design and catalysis. The pyridinyl group enhances stability and reactivity in metal complexation, while the diol backbone allows for further functionalization. This compound is particularly useful in pharmaceutical and fine chemical applications, where its stereochemical control and chelating ability are advantageous. Its balanced hydrophilicity and lipophilicity also contribute to its utility in diverse reaction media.
2-{1-(pyridin-3-yl)ethylamino}propane-1,3-diol structure
1485421-81-5 structure
Product Name:2-{1-(pyridin-3-yl)ethylamino}propane-1,3-diol
CAS No:1485421-81-5
MF:C10H16N2O2
MW:196.246242523193
CID:5190325
PubChem ID:65315424
Update Time:2025-05-23

2-{1-(pyridin-3-yl)ethylamino}propane-1,3-diol Chemical and Physical Properties

Names and Identifiers

    • 1,3-Propanediol, 2-[[1-(3-pyridinyl)ethyl]amino]-
    • 2-{1-(pyridin-3-yl)ethylamino}propane-1,3-diol
    • Inchi: 1S/C10H16N2O2/c1-8(12-10(6-13)7-14)9-3-2-4-11-5-9/h2-5,8,10,12-14H,6-7H2,1H3
    • InChI Key: OSZIFZLOGHHJAS-UHFFFAOYSA-N
    • SMILES: C(O)C(NC(C1=CC=CN=C1)C)CO

2-{1-(pyridin-3-yl)ethylamino}propane-1,3-diol Pricemore >>

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Additional information on 2-{1-(pyridin-3-yl)ethylamino}propane-1,3-diol

Introduction to 2-{1-(pyridin-3-yl)ethylamino}propane-1,3-diol (CAS No. 1485421-81-5)

2-{1-(pyridin-3-yl)ethylamino}propane-1,3-diol

, also known by its CAS registry number 1485421-81-5, is a compound of significant interest in the fields of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in various industries. Recent advancements in synthetic methodologies and computational modeling have further illuminated its chemical behavior and functional versatility.

Structural Insights

The molecular structure of 2-{1-(pyridin-3-yl)ethylamino}propane-1,3-diol comprises a propane backbone with hydroxyl groups at positions 1 and 3. The key feature of this compound is the substitution at position 2 with a pyridin-3-yl ethylamino group. This substitution introduces both electronic and steric effects, which significantly influence the compound's reactivity and solubility properties. The presence of the pyridine ring introduces aromaticity, enhancing the molecule's stability and potentially its ability to participate in π-interactions.

Synthesis and Characterization

The synthesis of CAS No. 1485421-81-5 typically involves multi-step organic reactions, often utilizing nucleophilic substitutions or condensation reactions. Recent studies have explored the use of microwave-assisted synthesis to improve reaction efficiency and yield. Characterization techniques such as NMR spectroscopy, IR spectroscopy, and mass spectrometry have been employed to confirm the molecular structure and purity of the compound.

Applications in Materials Science

One of the most promising applications of 2-{1-(pyridin-3-yl)ethylamino}propane-1,3-diol lies in its use as a precursor for advanced materials. Researchers have investigated its role in the synthesis of polyurethanes and other polymeric materials, where it serves as a versatile building block due to its multiple functional groups. The diol moiety allows for polymerization reactions, while the pyridine group can act as a coordinating site for metal ions, making it suitable for applications in catalysis or ion-exchange resins.

Biological Relevance

In the biological realm, CAS No. 1485421-81-5 has shown potential as a bioactive molecule. Recent studies have explored its interactions with enzymes and biomolecules, suggesting possible applications in drug delivery systems or as a component in bioconjugates. The hydroxyl groups on the propane backbone may facilitate hydrogen bonding interactions, which are crucial for molecular recognition processes.

Environmental Considerations

As with any chemical compound, understanding the environmental impact of 2-{1-(pyridin-3-yl)ethylamino}propane-1,3-diol is essential for sustainable practices. Research into its biodegradation pathways and toxicity profiles is ongoing. Preliminary findings indicate that under certain conditions, the compound can undergo microbial degradation, though further studies are required to assess its long-term environmental fate.

Future Prospects

Looking ahead, the versatility of CAS No. 1485421-81-5 suggests that it will continue to be a valuable compound in both academic research and industrial applications. Advances in green chemistry methodologies may pave the way for more efficient syntheses and eco-friendly uses of this compound. Additionally, ongoing collaborations between chemists and material scientists are expected to unlock new functionalities for this molecule. In conclusion, 2-{1-(pyridin-3-yl)ethylamino}propane-1,3-diol (CAS No. 1485421-81) stands out as a multifaceted compound with diverse applications across various scientific domains. Its unique structure and reactivity make it an intriguing subject for further exploration.
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